Cas no 2229654-37-7 (4-(2-methoxypyridin-3-yl)but-3-en-2-one)

4-(2-Methoxypyridin-3-yl)but-3-en-2-one is a versatile chemical intermediate featuring a conjugated enone system linked to a methoxypyridine moiety. This structure imparts reactivity suitable for further functionalization, making it valuable in synthetic organic chemistry, particularly in the construction of heterocyclic compounds or pharmaceutical scaffolds. The methoxy group enhances electron density, influencing regioselectivity in reactions, while the α,β-unsaturated ketone offers sites for nucleophilic or cycloaddition reactions. Its stability under standard conditions and compatibility with common reagents make it a practical choice for multistep syntheses. The compound’s defined purity and consistent performance are critical for reproducible outcomes in research and industrial applications.
4-(2-methoxypyridin-3-yl)but-3-en-2-one structure
2229654-37-7 structure
Product Name:4-(2-methoxypyridin-3-yl)but-3-en-2-one
CAS No:2229654-37-7
MF:C10H11NO2
MW:177.199842691422
CID:5975562
PubChem ID:165838963
Update Time:2025-06-25

4-(2-methoxypyridin-3-yl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-(2-methoxypyridin-3-yl)but-3-en-2-one
    • EN300-1823782
    • 2229654-37-7
    • Inchi: 1S/C10H11NO2/c1-8(12)5-6-9-4-3-7-11-10(9)13-2/h3-7H,1-2H3/b6-5+
    • InChI Key: LJNLLWNRKOKXCG-AATRIKPKSA-N
    • SMILES: O(C)C1C(/C=C/C(C)=O)=CC=CN=1

Computed Properties

  • Exact Mass: 177.078978594g/mol
  • Monoisotopic Mass: 177.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 39.2Ų

4-(2-methoxypyridin-3-yl)but-3-en-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1823782-0.05g
4-(2-methoxypyridin-3-yl)but-3-en-2-one
2229654-37-7
0.05g
$587.0 2023-09-19
Enamine
EN300-1823782-0.1g
4-(2-methoxypyridin-3-yl)but-3-en-2-one
2229654-37-7
0.1g
$615.0 2023-09-19
Enamine
EN300-1823782-0.25g
4-(2-methoxypyridin-3-yl)but-3-en-2-one
2229654-37-7
0.25g
$642.0 2023-09-19
Enamine
EN300-1823782-0.5g
4-(2-methoxypyridin-3-yl)but-3-en-2-one
2229654-37-7
0.5g
$671.0 2023-09-19
Enamine
EN300-1823782-1.0g
4-(2-methoxypyridin-3-yl)but-3-en-2-one
2229654-37-7
1g
$1272.0 2023-06-01
Enamine
EN300-1823782-2.5g
4-(2-methoxypyridin-3-yl)but-3-en-2-one
2229654-37-7
2.5g
$1370.0 2023-09-19
Enamine
EN300-1823782-5.0g
4-(2-methoxypyridin-3-yl)but-3-en-2-one
2229654-37-7
5g
$3687.0 2023-06-01
Enamine
EN300-1823782-10.0g
4-(2-methoxypyridin-3-yl)but-3-en-2-one
2229654-37-7
10g
$5467.0 2023-06-01
Enamine
EN300-1823782-1g
4-(2-methoxypyridin-3-yl)but-3-en-2-one
2229654-37-7
1g
$699.0 2023-09-19
Enamine
EN300-1823782-5g
4-(2-methoxypyridin-3-yl)but-3-en-2-one
2229654-37-7
5g
$2028.0 2023-09-19

Additional information on 4-(2-methoxypyridin-3-yl)but-3-en-2-one

Introduction to 4-(2-methoxypyridin-3-yl)but-3-en-2-one (CAS No. 2229654-37-7)

4-(2-methoxypyridin-3-yl)but-3-en-2-one, with the CAS number 2229654-37-7, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a methoxypyridine moiety and an α,β-unsaturated ketone group. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The chemical structure of 4-(2-methoxypyridin-3-yl)but-3-en-2-one can be represented as follows: C11H11N1O2. The presence of the methoxy group on the pyridine ring imparts significant electronic and steric effects, which can influence the compound's reactivity and biological properties. The α,β-unsaturated ketone moiety, on the other hand, is known for its ability to participate in Michael addition reactions, making it a versatile building block in organic synthesis.

In recent years, 4-(2-methoxypyridin-3-yl)but-3-en-2-one has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in various inflammatory diseases. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 4-(2-methoxypyridin-3-yl)but-3-en-2-one has also been investigated for its potential anticancer activities. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation.

The pharmacokinetic properties of 4-(2-methoxypyridin-3-yl)but-3-en-2-one have also been explored to assess its suitability as a drug candidate. Preliminary studies indicate that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, suggesting that it can be effectively absorbed and distributed in the body. However, further research is needed to optimize its pharmacokinetic properties and enhance its therapeutic efficacy.

In addition to its therapeutic potential, 4-(2-methoxypyridin-3-yl)but-3-en-2-one has also been studied for its use as a chemical probe in biological research. Its ability to selectively target specific proteins or pathways makes it a valuable tool for understanding complex biological processes. For example, it has been used to investigate the role of certain kinases in signal transduction pathways, providing insights into the molecular mechanisms underlying various diseases.

The synthesis of 4-(2-methoxypyridin-3-yl)but-3-en-2-one has been reported using various methodologies. One common approach involves the condensation of 3-acetylpyridine with 2-methoxybenzaldehyde followed by an aldol condensation reaction. This synthetic route is efficient and scalable, making it suitable for large-scale production. Alternative synthetic strategies have also been developed to improve yield and purity, ensuring that high-quality material is available for research and development purposes.

The safety profile of 4-(2-methoxypyridin-3-yl)but-3-en-2-one has been evaluated through extensive toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, as with any new chemical entity, further safety assessments are necessary to ensure its safe use in humans.

In conclusion, 4-(2-methoxypyridin-3-yl)but-3-en-2-one (CAS No. 2229654-37-7) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features make it a valuable candidate for further research and development in various fields of medicinal chemistry and pharmaceutical science. Ongoing studies are expected to uncover additional applications and optimize its properties for clinical use.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.